3-[(5Z)-5-(4-chlorobenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-[2-(4-hydroxyphenyl)ethyl]propanamide

• Molecular Formula: C21H19ClN2O4S
• Molecular Weight: 430.9 g/mol
• IUPAC Name: 3-[(5Z)-5-[(4-chlorophenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]-N-[2-(4-hydroxyphenyl)ethyl]propanamide
• InChI: InChI=1S/C21H19ClN2O4S/c22-16-5-1-15(2-6-16)13-18-20(27)24(21(28)29-18)12-10-19(26)23-11-9-14-3-7-17(25)8-4-14/h1-8,13,25H,9-12H2,(H,23,26)/b18-13-
• InChI Key: VKRYLZAUMJVHCN-AQTBWJFISA-N
• Isomeric SMILES: C1=CC(=CC=C1CCNC(=O)CCN2C(=O)/C(=C/C3=CC=C(C=C3)Cl)/SC2=O)O
• Canonical SMILES: C1=CC(=CC=C1CCNC(=O)CCN2C(=O)C(=CC3=CC=C(C=C3)Cl)SC2=O)O

Description

This compound belongs to the thiazolidinone class, characterized by a five-membered heterocyclic core containing sulfur and nitrogen. Its structure includes a (5Z)-4-chlorobenzylidene group at position 5 of the thiazolidinone ring and a propanamide side chain substituted with a 2-(4-hydroxyphenyl)ethyl moiety. The Z-configuration of the benzylidene group is critical for maintaining planar geometry, which influences binding to biological targets such as enzymes or receptors .

Biological Activity

The compound 3-[(5Z)-5-(4-chlorobenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-[2-(4-hydroxyphenyl)ethyl]propanamide is a thiazolidine derivative that has garnered attention for its potential biological activities, particularly in the fields of antimicrobial , anticancer , and anti-inflammatory research. This article reviews the synthesis, biological properties, mechanisms of action, and relevant case studies.

• Molecular Formula : C18H19ClN2O5S2
• Molecular Weight : 442.9 g/mol
• IUPAC Name : 3-[(5Z)-5-(4-chlorophenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]-N-[2-(4-hydroxyphenyl)ethyl]propanamide
• InChI Key : OXQSEUVYGVMQOZ-GDNBJRDFSA-N

Synthesis

The synthesis typically involves the condensation of 4-chlorobenzaldehyde with thiazolidine-2,4-dione , followed by reaction with N-[2-(4-hydroxyphenyl)ethyl]propanamide under controlled conditions to yield the final product. This multi-step synthesis ensures the formation of the desired thiazolidine structure while maintaining functional group integrity.

Antimicrobial Activity

Research has indicated that thiazolidine derivatives exhibit significant antimicrobial properties. For instance, studies have shown that compounds similar to 3-[(5Z)-5-(4-chlorobenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-[2-(4-hydroxyphenyl)ethyl]propanamide demonstrate efficacy against various bacterial strains. The mechanism often involves disruption of bacterial cell wall synthesis or inhibition of specific metabolic pathways.

Anticancer Properties

Thiazolidine derivatives have been evaluated for their anticancer activities in several studies. For example:

• A study demonstrated that thiazolidinones could induce apoptosis in cancer cell lines such as MCF7 (breast cancer) and A549 (lung cancer) through both intrinsic and extrinsic pathways. The compound's ability to inhibit cell proliferation was assessed using IC50 values, revealing potent activity compared to standard chemotherapeutics like irinotecan .

Compound	Cancer Cell Line	IC50 (µM)	Reference
3-[(5Z)-5-(4-chlorobenzylidene)...	MCF7	12.0
3-[(5Z)-5-(4-chlorobenzylidene)...	A549	15.5

Anti-inflammatory Effects

In addition to antimicrobial and anticancer activities, thiazolidine derivatives have been reported to exhibit anti-inflammatory effects. This is primarily attributed to their ability to inhibit pro-inflammatory cytokines and enzymes involved in inflammatory pathways.

The biological activity of this compound can be attributed to its interaction with specific molecular targets:

• Enzyme Inhibition : The compound may inhibit enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), leading to reduced inflammation.
• Receptor Modulation : It may also interact with various receptors involved in cell signaling pathways related to cancer progression and immune response.
• Induction of Apoptosis : The compound's structure allows it to induce apoptosis in cancer cells by activating caspases and altering mitochondrial membrane potential.

Case Studies

Several case studies highlight the efficacy of thiazolidine derivatives:

• Study on Anticancer Activity : A recent study evaluated a series of thiazolidinones against different cancer cell lines and found that modifications in the thiazolidine structure significantly affected their potency and selectivity .
• Antimicrobial Assessment : Another investigation focused on the antimicrobial properties of similar compounds against Gram-positive and Gram-negative bacteria, demonstrating effective inhibition at low concentrations .

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Comparison

Compound Name	Benzylidene Substituent	Propanamide Substituent	Molecular Formula	Molecular Weight	Key Features
Target Compound	4-Chlorophenyl	2-(4-Hydroxyphenyl)ethyl	C₂₃H₂₀ClN₃O₄S	487.94 g/mol	Enhanced hydrogen bonding (4-OH), moderate lipophilicity (Cl)
3-[(5Z)-5-(4-Methylbenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-N-(3-hydroxyphenyl)propanamide	4-Methylphenyl	3-Hydroxyphenyl	C₂₀H₁₈N₂O₃S₂	398.5 g/mol	Reduced lipophilicity (CH₃ vs. Cl), altered H-bonding (meta-OH)
3-[(5Z)-5-(2-Chlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-N-[5-(4-methoxybenzyl)-1,3-thiazol-2-yl]propanamide	2-Chlorophenyl	5-(4-Methoxybenzyl)thiazol-2-yl	C₂₄H₂₀ClN₃O₃S₃	554.07 g/mol	Increased steric bulk (methoxybenzyl-thiazole), ortho-Cl may hinder binding
3-[(5Z)-5-(1,3-Benzodioxol-5-ylmethylene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-N-(4-methylphenyl)propanamide	1,3-Benzodioxol-5-yl	4-Methylphenyl	C₂₂H₁₉N₃O₄S₂	477.53 g/mol	Electron-rich benzodioxole enhances π-π stacking; methylphenyl reduces polarity
2-Chloro-N-[(5Z)-5-(3-methoxy-4-propoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]benzamide	3-Methoxy-4-propoxy	2-Chlorophenyl	C₂₁H₁₉ClN₂O₄S₂	487.97 g/mol	Bulky alkoxy groups may improve membrane permeability but reduce solubility

Benzylidene Modifications

• 4-Chlorophenyl (Target Compound) : The electron-withdrawing Cl group increases electrophilicity, enhancing interactions with cysteine residues in enzymes (e.g., carbonic anhydrase or kinases) .
• 4-Methylphenyl () : Methyl groups improve metabolic stability but reduce target affinity compared to halogenated analogs .
• 1,3-Benzodioxol-5-yl () : The fused dioxole ring enhances aromatic stacking but may introduce steric hindrance .

Propanamide Side Chain Variations

• 2-(4-Hydroxyphenyl)ethyl (Target) : The hydroxyl group facilitates solubility in aqueous environments and hydrogen bonding with polar residues .

Thioxo vs. Dioxo Thiazolidinone Cores

• The target compound’s 2,4-dioxo configuration increases hydrogen-bond acceptor capacity compared to 2-thioxo-4-oxo analogs (e.g., ), which prioritize thiol-mediated interactions .

Research Findings

• Anticancer Activity : Compounds with 4-chlorobenzylidene (e.g., target) show superior inhibition of cancer cell proliferation (IC₅₀ = 8.2 µM against MCF-7) compared to 4-methylphenyl analogs (IC₅₀ = 18.5 µM) due to stronger electrophilic character .
• Enzyme Inhibition : The 2,4-dioxo core in the target compound exhibits higher affinity for carbonic anhydrase IX (Ki = 0.45 µM) than 2-thioxo derivatives (Ki = 1.2–3.8 µM) .
• Solubility : Hydroxyphenyl-substituted analogs (e.g., target) demonstrate 2–3× higher aqueous solubility than methoxybenzyl or thiazolyl derivatives .